Cas no 155-97-5 (Mestinon)

• Product Name: Mestinon
• CAS No: 155-97-5
• MF: C₉H₁₃N₂O₂
• MW: 181.211722135544
• CID: 200540
• PubChem ID: 4991
• Update Time: 2025-04-19

Mestinon Chemical and Physical Properties

Names and Identifiers

• Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-methyl-
• (1-methylpyridin-1-ium-3-yl) N,N-dimethylcarbamate
• PYRIDOSTIGMINE
• 3-(N,N-Dimethylcarbamoyloxy)-1-methyl-pyridinium
• 3-(N,N-Dimethyl-carbamoyloxy)-1-methyl-pyridinium
• 3-Dimethylcarbamoyloxy-1-methyl-pyridinium
• AC1L1JDC
• Mestinon-SR
• Pyridostigmin
• Pyridostigmine Bromine
• Pyridostigminum
• Regonol
• Spectrum_001603
• Spectrum2_000861
• Spectrum3_001909
• UNII-19QM69HH21
• C07410
• 3-[[(Dimethylamino)carbonyl]oxy]-1-methylpyridinium
• NCGC00015862-05
• KBio3_002982
• DTXCID3088277
• 1-methyl-3-pyridiniumyl dimethylcarbamate
• SBI-0051006.P002
• 5-21-02-00078 (Beilstein Handbook Reference)
• NCGC00015862-06
• NCGC00015862-01
• NINDS_000207
• NCI60_028530
• KBioSS_002083
• KBio2_002083
• AB00053819_15
• DTXSID20165786
• 3-((Dimethylcarbamoyl)oxy)-1-methylpyridin-1-ium
• BSPBio_003478
• Lopac0_001035
• Pyridinium, 3-(((dimethylamino)carbonyl)oxy)-1-methyl-
• AKOS025310658
• NCGC00015862-16
• SPBio_000901
• AB00053819_14
• 155-97-5
• Piridostigmina
• 3-[(dimethylcarbamoyl)oxy]-1-methylpyridin-1-ium
• BIDD:GT0384
• NCGC00015862-02
• NCGC00015862-04
• AB00053819-13
• Pyridostigmine ion
• AQ-776/42801589
• NS00007951
• Q419472
• 3-Dimethylcarbamoyloxy-1-methyl-pyridinium; bromide
• BRN 1428269
• CHEBI:8665
• 3-(((Dimethylamino)carbonyl)oxy)-1-methylpyridinium
• DivK1c_000207
• IDI1_000207
• NCGC00015862-03
• CHEMBL812
• NCGC00023921-03
• KBio2_007219
• PYRIDOSTIGMINE [WHO-DD]
• 3-((DIMETHYLCARBAMOYL)OXY)-1-METHYLPYRIDINIUM
• GTPL8994
• KBio1_000207
• KBio2_004651
• DB00545
• Spectrum5_001046
• CHEMBL1115
• FT-0696330
• Pyridostigmine cation
• SCHEMBL1317
• CCG-205113
• 19QM69HH21
• Lopac-P-9797
• Pyridinium, 3-hydroxy-1-methyl-, dimethylcarbamate (ester)
• BDBM50313079
• Mestinon
• PYRIDOSTIGMINE [VANDF]
• BRD-K69688083-004-22-3
• BRD-K69688083-004-23-1

• Inchi： 1S/C9H13N2O2/c1-10(2)9(12)13-8-5-4-6-11(3)7-8/h4-7H,1-3H3/q+1
• InChI Key： RVOLLAQWKVFTGE-UHFFFAOYSA-N
• SMILES： O(C(N(C)C)=O)C1=CC=C[N+](C)=C1

Computed Properties

• Exact Mass: 181.09779
• Monoisotopic Mass: 181.097702662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.1631 (rough estimate)
• Boiling Point: 314.32°C (rough estimate)
• Refractive Index: 1.5373 (estimate)
• PSA: 33.42
• LogP: 1.554